Cas no 2171183-34-7 ((2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid)
(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2171183-34-7
- EN300-1491659
- (2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]pentanoic acid
- (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid
-
- Inchi: 1S/C26H32N2O5/c1-4-9-22(25(30)31)27-24(29)23(14-16(2)3)28-26(32)33-15-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h5-8,10-13,16,21-23H,4,9,14-15H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)/t22-,23-/m0/s1
- InChI Key: ABLOLGKKTWOGCM-GOTSBHOMSA-N
- SMILES: O(C(N[C@H](C(N[C@H](C(=O)O)CCC)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 452.23112213g/mol
- Monoisotopic Mass: 452.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 660
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 105Ų
(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1491659-0.05g |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]pentanoic acid |
2171183-34-7 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1491659-0.1g |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]pentanoic acid |
2171183-34-7 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1491659-0.25g |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]pentanoic acid |
2171183-34-7 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1491659-0.5g |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]pentanoic acid |
2171183-34-7 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1491659-1.0g |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]pentanoic acid |
2171183-34-7 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1491659-2.5g |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]pentanoic acid |
2171183-34-7 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1491659-5.0g |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]pentanoic acid |
2171183-34-7 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1491659-10.0g |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]pentanoic acid |
2171183-34-7 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1491659-50mg |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]pentanoic acid |
2171183-34-7 | 50mg |
$647.0 | 2023-09-28 | ||
| Enamine | EN300-1491659-100mg |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]pentanoic acid |
2171183-34-7 | 100mg |
$678.0 | 2023-09-28 |
(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid
Comprehensive Overview of (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid (CAS No. 2171183-34-7)
(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid (CAS No. 2171183-34-7) is a sophisticated peptide derivative widely utilized in pharmaceutical research and bioconjugation. This compound features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a critical component in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for its synthetic applications, stability under various conditions, and role in drug development, making it a topic of significant interest in modern organic chemistry and biotechnology.
The molecular structure of (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid incorporates a chiral center, which is pivotal for its stereoselective reactivity. This attribute aligns with the growing demand for enantiomerically pure compounds in the development of therapeutic agents. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such custom synthons, as they enable precise molecular modeling and high-throughput screening.
In the context of green chemistry, this compound’s synthesis and handling adhere to sustainable practices, a hot topic among researchers aiming to minimize environmental impact. Questions like "How to optimize Fmoc deprotection in peptide synthesis?" or "What solvents are compatible with CAS No. 2171183-34-7?" are frequently explored in academic forums and search engines, reflecting its practical relevance.
The Fmoc-protected amino acid backbone of this compound ensures compatibility with automated peptide synthesizers, a feature highly valued in industrial-scale production. Its water solubility and pH stability are also critical for applications in biologics formulation, particularly in antibody-drug conjugates (ADCs) and peptide-based vaccines. These areas are currently under intense scrutiny due to advancements in personalized medicine and oncology research.
From a regulatory perspective, (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid is classified as a non-hazardous research chemical, ensuring compliance with global safety standards. Its storage recommendations (e.g., -20°C under inert atmosphere) and handling protocols are frequently queried by laboratory personnel, emphasizing the need for clear technical documentation.
In summary, CAS No. 2171183-34-7 represents a versatile tool in contemporary chemical research, bridging gaps between traditional organic synthesis and cutting-edge biopharmaceutical innovations. Its integration into peptide libraries and drug delivery systems underscores its enduring relevance in both academic and industrial settings.
2171183-34-7 ((2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)